Cas no 1807114-22-2 (4-Bromomethyl-2-cyano-6-ethylphenylacetic acid)

• Product Name: 4-Bromomethyl-2-cyano-6-ethylphenylacetic acid
• CAS No: 1807114-22-2
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• CID: 5038380
• Update Time: 2025-10-31

4-Bromomethyl-2-cyano-6-ethylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromomethyl-2-cyano-6-ethylphenylacetic acid

• Inchi： 1S/C12H12BrNO2/c1-2-9-3-8(6-13)4-10(7-14)11(9)5-12(15)16/h3-4H,2,5-6H2,1H3,(H,15,16)
• InChI Key： CBBXBIFWEZHKFV-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C#N)C(CC(=O)O)=C(C=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.5
• Topological Polar Surface Area: 61.1

Additional information on 4-Bromomethyl-2-cyano-6-ethylphenylacetic acid

Introduction to 4-Bromomethyl-2-cyano-6-ethylphenylacetic acid (CAS No. 1807114-22-2)

4-Bromomethyl-2-cyano-6-ethylphenylacetic acid, identified by its Chemical Abstracts Service (CAS) number 1807114-22-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of phenylacetic acids, which are well-documented for their diverse biological activities and potential therapeutic applications. The presence of a bromomethyl group, a cyano substituent, and an ethyl group on the aromatic ring introduces unique reactivity and functional properties, making it a valuable intermediate in synthetic chemistry and drug development.

The structural features of 4-Bromomethyl-2-cyano-6-ethylphenylacetic acid contribute to its versatility in chemical transformations. The bromomethyl moiety serves as a versatile electrophile, facilitating nucleophilic substitution reactions that are pivotal in constructing more complex molecular architectures. This reactivity is particularly useful in the synthesis of biologically active molecules, where selective functionalization is often required. Additionally, the cyano group introduces a polar electron-withdrawing effect, which can influence the electronic properties of the molecule and its interactions with biological targets. The ethyl group at the para position relative to the carboxylic acid functionality further modulates the compound's physicochemical properties, including solubility and metabolic stability.

In recent years, there has been growing interest in phenylacetic acid derivatives due to their reported pharmacological effects. For instance, compounds structurally related to 4-Bromomethyl-2-cyano-6-ethylphenylacetic acid have been investigated for their potential roles in modulating neurotransmitter systems, such as GABAergic and serotonergic pathways. The bromomethyl group, in particular, has been exploited in the synthesis of neuroactive agents that target specific receptor subtypes. Preliminary studies suggest that modifications at the 2-position and 6-position of the phenyl ring can significantly alter the pharmacological profile of these derivatives, making them promising candidates for further exploration.

The synthesis of 4-Bromomethyl-2-cyano-6-ethylphenylacetic acid typically involves multi-step organic reactions, starting from commercially available aromatic precursors. A common synthetic route includes halogenation of an appropriate phenylacetic acid derivative followed by cyanation and subsequent ethylation. The use of palladium-catalyzed cross-coupling reactions can enhance the efficiency of these transformations, particularly when introducing the bromomethyl group. Advances in catalytic methods have enabled more streamlined syntheses, reducing both reaction times and byproduct formation. These improvements are crucial for large-scale production and for maintaining high yields in pharmaceutical manufacturing.

The chemical properties of 4-Bromomethyl-2-cyano-6-ethylphenylacetic acid make it a valuable building block for medicinal chemists. Its ability to undergo selective modifications allows for the rapid assembly of libraries of analogs, which can be screened for biological activity. High-throughput screening (HTS) techniques have been employed to identify novel lead compounds derived from this scaffold. For example, researchers have explored its derivatives as potential inhibitors of enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural motifs present in this compound have also been incorporated into peptidomimetics designed to mimic natural bioactive peptides.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 4-Bromomethyl-2-cyano-6-ethylphenylacetic acid and its potential targets. These studies often involve docking simulations to predict binding affinities and identify key pharmacophoric elements within the molecule. The combined use of experimental data and computational methods provides a comprehensive framework for rational drug design. For instance, virtual screening has been used to identify derivatives with enhanced binding affinity or selectivity towards specific protein targets. Such approaches are particularly relevant in modern drug discovery pipelines, where efficiency and precision are paramount.

The role of 4-Bromomethyl-2-cyano-6-ethylphenylacetic acid extends beyond academic research; it also finds applications in industrial processes. For example, it serves as an intermediate in the production of fine chemicals used in agrochemicals and specialty materials. Its unique functional groups allow for further derivatization into esters, amides, or other heterocyclic compounds that exhibit different biological activities or material properties. This adaptability makes it a cornerstone in synthetic organic chemistry laboratories tasked with developing novel molecules for various industries.

Future directions in the study of 4-Bromomethyl-2-cyano-6-ethylphenylacetic acid may include exploring its role in developing treatments for neurological disorders. Given its structural similarity to known neuroactive agents, further investigation into its pharmacokinetics and mechanism of action could uncover new therapeutic strategies. Additionally, green chemistry principles may be applied to optimize its synthesis, reducing environmental impact while maintaining high yields and purity standards. Collaborative efforts between academia and industry could accelerate these developments by leveraging complementary expertise.

In conclusion,4-Bromomethyl-2-cyano-6-ethylphenylacetic acid (CAS No. 1807114-22-2) is a multifunctional compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features enable diverse chemical transformations, making it a valuable intermediate for synthesizing biologically active molecules. Ongoing research continues to uncover new applications for this compound, reinforcing its importance as a tool in drug discovery and chemical synthesis.